Cas no 956710-49-9 (7-Oxa-3-azabicyclo[4.1.0]heptan-2-one)

7-Oxa-3-azabicyclo[4.1.0]heptan-2-one structure
956710-49-9 structure
Product Name:7-Oxa-3-azabicyclo[4.1.0]heptan-2-one
CAS No:956710-49-9
MF:C5H7NO2
MW:113.114581346512
CID:1001629
PubChem ID:44517781
Update Time:2025-04-20

7-Oxa-3-azabicyclo[4.1.0]heptan-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Oxa-3-azabicyclo[4.1.0]heptan-2-one
    • 7-oxa-4-azabicyclo[4.1.0]heptan-5-one
    • AKOS006378169
    • 3,4-epoxy-2-piperidinone
    • 956710-49-9
    • DTXSID30659247
    • Inchi: 1S/C5H7NO2/c7-5-4-3(8-4)1-2-6-5/h3-4H,1-2H2,(H,6,7)
    • InChI Key: PHTVNQOAOFDDIK-UHFFFAOYSA-N
    • SMILES: O1C2C(NCCC12)=O

Computed Properties

  • Exact Mass: 113.047678466g/mol
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 41.6Ų
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